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Compound of Interest

(S)-2-Amino-3-quinolin-2-yl-
Compound Name: o
propionic acid

Cat. No.: B555704

For the Attention of Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth structural analysis of (S)-2-Amino-3-quinolin-2-yl-
propionic acid and its close structural analogs. Due to the limited availability of specific
experimental data for the target compound, this document leverages comprehensive data from
a closely related analog, 2-(2-oxo-1,2-dihydroquinoline-4-carboxamido)propanoic acid, to
provide a representative and detailed structural elucidation. This guide includes a summary of
its physicochemical properties, detailed experimental protocols for its synthesis and
characterization via Nuclear Magnetic Resonance (NMR) spectroscopy and Mass
Spectrometry (MS), and a discussion of its potential biological activities. The information is
intended to serve as a valuable resource for researchers engaged in the design and
development of novel therapeutic agents based on the quinoline scaffold.

Introduction

Quinoline derivatives are a prominent class of heterocyclic compounds that have attracted
significant attention in medicinal chemistry due to their wide spectrum of biological activities,
including antimicrobial, anticancer, and anti-inflammatory properties. The incorporation of
amino acid moieties into the quinoline scaffold can enhance their pharmacological profile,
improving cell permeability and target specificity. This guide focuses on the structural analysis
of (S)-2-Amino-3-quinolin-2-yl-propionic acid, a chiral amino acid derivative of quinoline.
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While specific experimental data for this exact molecule is scarce in publicly available literature,
we present a detailed analysis of a structurally similar analog, 2-(2-oxo-1,2-dihydroquinoline-4-
carboxamido)propanoic acid, to provide insights into the expected structural features and
analytical methodologies.[1]

Physicochemical Properties

The fundamental properties of (S)-2-Amino-3-quinolin-2-yl-propionic acid and its
representative analog are summarized below. These properties are crucial for understanding
the compound's behavior in biological systems and for the development of analytical methods.

2-(2-oxo0-1,2-

(S)-2-Amino-3-quinolin-2- ) -
dihydroquinoline-4-

Property yl-propionic acid

. carboxamido)propanoic
(Predicted)

acid (Experimental)[1]

Molecular Formula C12H12N202 C13H12N204
Molecular Weight 216.24 g/mol 260.24 g/mol
Appearance White to off-white solid White solid
Melting Point Not available 246-248 °C

Experimental Protocols
Synthesis of 2-(2-o0xo0-1,2-dihydroquinoline-4-
carboxamido)propanoic acid

This protocol is adapted from the work of Moussaoui et al. (2021) and describes the synthesis
of the representative analog.[1]

Materials:
e 2-0x0-1,2-dihydroquinoline-4-carboxylic acid
e Thionyl chloride (SOCI2)

o L-Alanine methyl ester hydrochloride
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Triethylamine (TEA)

Dimethylformamide (DMF)

Sodium hydroxide (NaOH)

Tetrahydrofuran (THF)

Water

Procedure:

e Acid Chloride Formation: A solution of 2-oxo-1,2-dihydroquinoline-4-carboxylic acid (1
equivalent) in an excess of thionyl chloride is refluxed for 3 hours. The excess thionyl
chloride is then removed under reduced pressure.

e Amide Coupling: The resulting acid chloride is dissolved in DMF. To this solution, L-alanine
methyl ester hydrochloride (1.5 equivalents) and triethylamine (3.3 equivalents) are added
portion-wise. The reaction mixture is stirred at room temperature for 12 hours.

e Hydrolysis: The crude ester intermediate is then subjected to hydrolysis. A mixture of the
ester (1 equivalent) and sodium hydroxide (1.2 equivalents) in a THF/water (1:2 v/v) solution
is stirred at room temperature for 24 hours.

« Purification: The final product is purified by column chromatography on silica gel.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Structural Analysis of Quinoline-Based Amino Acids: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b555704+#structural-analysis-of-s-2-amino-3-quinolin-
2-yl-propionic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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